Cas no 124612-77-7 (Ethanesulfonic acid,2-[[(3a,5b,6b)-3,6-dihydroxy-24-oxocholan-24-yl]amino]- (9CI))

• Product Name: Ethanesulfonic acid,2-[[(3a,5b,6b)-3,6-dihydroxy-24-oxocholan-24-yl]amino]- (9CI)
• CAS No: 124612-77-7
• MF: C₂₆H₄₅NO₆S
• MW: 499.703607320786
• CID: 194393
• Update Time: 2024-01-26

Ethanesulfonic acid,2-[[(3a,5b,6b)-3,6-dihydroxy-24-oxocholan-24-yl]amino]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonic acid,2-[[(3a,5b,6b)-3,6-dihydroxy-24-oxocholan-24-yl]amino]- (9CI)
• Cholane,ethanesulfonic acid deriv.
• Tauromurocholic acid

• Inchi： 1S/C26H45NO6S/c1-16(4-7-24(30)27-12-13-34(31,32)33)19-5-6-20-18-15-23(29)22-14-17(28)8-10-26(22,3)21(18)9-11-25(19,20)2/h16-23,28-29H,4-15H2,1-3H3,(H,27,30)(H,31,32,33)/t16-,17-,18?,19-,20?,21?,22+,23-,25-,26-/m1/s1
• InChI Key： HMXPOCDLAFAFNT-KQPZLJCSSA-N
• SMILES： C(S(O)(=O)=O)CNC(=O)CC[C@@H](C)[C@@H]1[C@]2(CCC3[C@]4(C)[C@]([H])([C@H](O)CC3C2CC1)C[C@H](O)CC4)C

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• PSA: 52.54